Cas no 54889-80-4 (Benzene, 1,1'-[(1-methyl-1,3-propanediyl)bis(oxymethylene)]bis-)
54889-80-4 structure
Product Name:Benzene, 1,1'-[(1-methyl-1,3-propanediyl)bis(oxymethylene)]bis-
CAS No:54889-80-4
MF:C18H22O2
MW:270.366085529327
CID:2185073
Update Time:2023-08-05
Benzene, 1,1'-[(1-methyl-1,3-propanediyl)bis(oxymethylene)]bis- Chemical and Physical Properties
Names and Identifiers
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- 1,1’-[(1-Methyl-1,3-propanediyl)bis(oxymethylene)]bisbenzene
- 1,1'-[(1-Methyl-1,3-propanediyl)bis(oxymethylene)]bisbenzene
- BMHWBZLPOQELJJ-UHFFFAOYSA-N
- Benzene, 1,1'-[(1-methyl-1,3-propanediyl)bis(oxymethylene)]bis-
- ([3-(Benzyloxy)-1-methylpropoxy]methyl)benzene #
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- Inchi: 1S/C18H22O2/c1-16(20-15-18-10-6-3-7-11-18)12-13-19-14-17-8-4-2-5-9-17/h2-11,16H,12-15H2,1H3
- InChI Key: BMHWBZLPOQELJJ-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C(C)CCOCC1C=CC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 8
- Complexity: 230
- Topological Polar Surface Area: 18.5
Benzene, 1,1'-[(1-methyl-1,3-propanediyl)bis(oxymethylene)]bis- Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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